Cas no 19889-01-1 ([(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate)

• Product Name: [(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate
• CAS No: 19889-01-1
• MF: C₁₉H₂₆O₆
• MW: 350.406146526337
• CID: 908592
• PubChem ID: 5281423
• Update Time: 2025-04-19

[(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• [(3ar,4s,6e,10z,11ar)-10-(hydroxymethyl)-6-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 3-hydroxy-2-methylpropanoate
• 3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3aβ,4,5,8,9,11aα-octahydro-10-hydroxymethyl-6-methyl-3-methylene-2-oxocyclodeca[b]furan-4β-yl] ester
• AC1NQYG2
• ACon1_001572
• Arctiopicrin
• Arctiopicrine
• C09297
• MEGxp0_001131
• NP-003391
• NSC177853
• Q27105827
• CHEBI:2810
• 3-Hydroxy-2-methylpropionic acid [(3aR)-2,3,3abeta,4,5,8,9,11aalpha-octahydro-10-hydroxymethyl-6-methyl-3-m
• NSC-177853
• 19889-01-1

• Inchi： 1S/C19H26O6/c1-11-5-4-6-14(10-21)8-16-17(13(3)19(23)25-16)15(7-11)24-18(22)12(2)9-20/h5,8,12,15-17,20-21H,3-4,6-7,9-10H2,1-2H3/b11-5+,14-8-/t12?,15-,16+,17+/m0/s1
• InChI Key： VOOFFTMORIBISQ-UMRVURNHSA-N
• SMILES： O1C(C(=C)[C@H]2[C@H]1C=C(CO)CCC=C(C)C[C@@H]2OC(C(C)CO)=O)=O |c:7,13|

Computed Properties

• Exact Mass: 350.17298
• Monoisotopic Mass: 350.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1

Experimental Properties

• Density: 1.21
• Boiling Point: 564.8°C at 760 mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.547
• PSA: 93.06
• LogP: 1.67330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones